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Compound of Interest

Compound Name: AP-C3

Cat. No.: B12368547

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of stock solutions of AP-
C3, a potent inhibitor of cGMP-dependent protein kinase II (cGKII), for use in laboratory

research settings.

Introduction
AP-C3 is a valuable small molecule tool for investigating the physiological and pathological

roles of cGMP-dependent protein kinase II (cGKII).[1] Accurate and consistent preparation of

AP-C3 stock solutions is crucial for obtaining reliable and reproducible experimental results.

This document outlines the chemical properties of AP-C3, provides a detailed protocol for the

preparation of stock solutions, and includes a diagram of the relevant signaling pathway.

Data Presentation
A summary of the key quantitative data for AP-C3 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight 393.44 g/mol [1]

Chemical Formula C₂₂H₂₃N₃O₄ [1]

CAS Number 682795-78-4 [1]

pIC₅₀ for cGKII 6.3 [1]

Purity >98% (typically) Vendor Specific

Appearance White to off-white solid Vendor Specific

Experimental Protocols
Recommended Storage Conditions
For long-term storage, it is recommended to store the solid AP-C3 compound at -20°C. Once

reconstituted in a solvent, the stock solution should be aliquoted into single-use volumes and

stored at -80°C to minimize freeze-thaw cycles.

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AP-C3 in dimethyl

sulfoxide (DMSO).

Materials:

AP-C3 solid compound

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Equilibrate AP-C3 to Room Temperature: Before opening, allow the vial of AP-C3 to warm to

room temperature for at least 15-20 minutes to prevent condensation of moisture.

Weigh the Compound: Tare a sterile microcentrifuge tube on a calibrated precision balance.

Carefully weigh the desired amount of AP-C3 into the tube. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 3.93 mg of AP-C3.

Calculation:

Molecular Weight (MW) = 393.44 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 393.44 g/mol = 0.0039344 g = 3.93 mg

Add Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the AP-C3 powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary. Visually inspect the solution to ensure there are no undissolved

particulates.

Aliquot for Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This will prevent contamination and degradation from repeated

freeze-thaw cycles.

Store Properly: Label the aliquots clearly with the compound name, concentration, date, and

solvent. Store the aliquots at -80°C for long-term storage.

Visualization of the cGKII Signaling Pathway
The following diagram illustrates the signaling pathway in which cGKII is involved and the point

of inhibition by AP-C3. This pathway is initiated by the activation of soluble guanylate cyclase
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(sGC) by nitric oxide (NO), leading to the conversion of GTP to cGMP. cGMP then activates

cGKII, which in turn phosphorylates downstream target proteins, leading to various cellular

responses. AP-C3 exerts its effect by directly inhibiting the kinase activity of cGKII.
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Click to download full resolution via product page

cGMP/cGKII signaling pathway and AP-C3 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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